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Compound of Interest

Compound Name:
3-[(2-Chloro-4-

fluorobenzyl)oxy]benzaldehyde

CAS No.: 588681-49-6

Cat. No.: B1352250

Get Quote

Executive Summary & Structural Context[1][2][3][4]
Compound Name: 3-[(2-Chloro-4-fluorobenzyl)oxy]benzaldehyde

Molecular Formula: C₁₄H₁₀ClFO₂

Molecular Weight: 264.68 g/mol

Key Structural Moieties:

Benzaldehyde Core: Provides the characteristic downfield aldehyde proton and carbonyl

carbon.

Ether Linkage: A Williamson ether bond connecting the two aromatic systems.

2-Chloro-4-fluorophenyl Ring: A trisubstituted benzene ring introducing complex spin-spin

coupling patterns (
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and

) critical for identification.

Synthesis & Sample Preparation Workflow
To ensure spectral fidelity, the compound is typically synthesized via Williamson ether

synthesis. The purity of the sample directly impacts the resolution of the fluorine couplings.
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Figure 1: Synthesis and preparation workflow for spectral analysis.

1H NMR Spectroscopy (400 MHz)
Experimental Parameters

Solvent: DMSO-

(Recommended for solubility) or CDCl

.

Reference: TMS (0.00 ppm) or Residual Solvent Peak (DMSO: 2.50 ppm; CDCl

: 7.26 ppm).

Key Feature: The spectrum is defined by the distinct aldehyde singlet, the benzylic

methylene singlet, and two distinct aromatic systems—one simple (benzaldehyde) and one

complex (fluoro-chloro ring).

Spectral Assignment Table[3][5]
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Chemical
Shift (δ,
ppm)

Multiplicity Integration

Coupling
Constants (

, Hz)

Assignment
Structural
Logic

9.98 Singlet (s) 1H - CHO

Aldehyde

proton; highly

deshielded by

carbonyl

anisotropy.

7.68 - 7.72
Doublet of

Doublets (dd)
1H Ar-H6'

Benzyl ring

proton (H6').

Deshielded

by ortho-Cl

and benzylic

attachment.

7.54 - 7.58 Multiplet (m) 2H - Ar-H6, Ar-H3'

Overlap of

Benzaldehyd

e H6 and

Benzyl H3'

(between Cl

and F).

7.48 - 7.52 Triplet (t) 1H Ar-H5

Benzaldehyd

e ring (meta

to CHO).

7.42
Singlet

(narrow d)
1H Ar-H2

Benzaldehyd

e ring

(isolated

between

CHO and

OR).

7.30 - 7.35
Doublet of

Doublets (dd)
1H Ar-H4

Benzaldehyd

e ring (para

to CHO).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1352250?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


7.20 - 7.26
Triplet of

Doublets (td)
1H Ar-H5'

Benzyl ring

(ortho to F).

Distinctive

splitting due

to Fluorine.

5.24 Singlet (s) 2H - O-CH₂-Ar

Benzylic

methylene.

Shifted

downfield by

Oxygen and

Phenyl ring.

[1]

Mechanistic Insight: The Fluorine Effect
The proton on the fluorinated ring at position 5' (meta to the benzylic attachment) exhibits a

characteristic Triplet of Doublets (td) or pseudo-triplet. This arises because the proton couples

to the adjacent fluorine (

Hz) and the adjacent proton H6' (

Hz) with similar magnitude, creating an apparent triplet, which is then finely split by the meta-
proton H3'.

13C NMR Spectroscopy (100 MHz)
Experimental Parameters

Decoupling: Proton-decoupled (

C{

H}).

Solvent: DMSO-

(39.5 ppm septet) or CDCl

(77.1 ppm triplet).
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Key Feature: The presence of Fluorine (

F, Spin 1/2) causes carbon signals to split into doublets. The magnitude of the coupling
constant (

) is the primary tool for assigning the fluorinated ring carbons.

Spectral Assignment Table[3][5]
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Chemical Shift
(δ, ppm)

Multiplicity (Hz) Assignment Carbon Type

192.1 Singlet - C=O
Carbonyl

(Aldehyde)

162.5 Doublet C-4'

C-F ipso carbon

(Direct

attachment)

158.9 Singlet - C-3

C-O

(Benzaldehyde

ring)

138.1 Singlet - C-1

C-CHO

(Benzaldehyde

ring)

134.2 Doublet C-2'
C-Cl (Couples to

meta-F)

131.5 Doublet C-6'
Aromatic CH

(Benzyl ring)

130.8 Singlet - C-5

Aromatic CH

(Benzaldehyde

ring)

129.5 Doublet C-1'

Quaternary C

(Benzyl

attachment)

123.4 Singlet - C-6

Aromatic CH

(Benzaldehyde

ring)

121.8 Singlet - C-4

Aromatic CH

(Benzaldehyde

ring)

117.2 Doublet C-3' Aromatic CH

(Ortho to F,
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Ortho to Cl)

114.5 Doublet C-5'
Aromatic CH

(Ortho to F)

113.8 Singlet - C-2

Aromatic CH

(Ortho to O,

Ortho to CHO)

68.5 Singlet - O-CH₂
Benzylic

Methylene

Coupling Logic Visualization
The following diagram illustrates how Fluorine coupling propagates through the carbon

skeleton, aiding in the differentiation of the two aromatic rings.
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Doublet, 1J ~ 248 Hz

Direct Bond
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Doublet, 2J ~ 20-25 Hz
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Doublet/Singlet, 4J ~ 0-3 Hz

4 Bonds (Weak)
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Figure 2: Propagation of

coupling constants used for signal assignment.

Structure Elucidation Logic
To validate the structure of 3-[(2-Chloro-4-fluorobenzyl)oxy]benzaldehyde, follow this logical

check:

Verify the Linker: Look for the singlet at ~5.24 ppm in
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H NMR and ~68.5 ppm in

C NMR. This confirms the Ether formation.[2]

Confirm the Aldehyde: The singlet at ~9.98 ppm is diagnostic.

Analyze the Fluorine Splitting:

In

H NMR, look for the td pattern at ~7.20 ppm. This confirms the 4-fluoro substitution
pattern.

In

C NMR, identify the large doublet at ~162 ppm. If this is a singlet, the fluorine is absent
(reaction failed).

Confirm Regiochemistry (2-Chloro): The shift of the benzylic methylene (5.24 ppm) is slightly

downfield compared to a non-chlorinated analog (~5.10 ppm) due to the steric and electronic

influence of the ortho-chloro group.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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